Cas no 365542-62-7 (methyl 2-methoxy-6-[2-(4-phenyl-1,2,4-triazol-3-yl)ethyl]benzoate)

• Product Name: methyl 2-methoxy-6-[2-(4-phenyl-1,2,4-triazol-3-yl)ethyl]benzoate
• CAS No: 365542-62-7
• MF: C₁₉H₁₉N₃O₃
• MW: 337.372464418411
• CID: 1479229
• Update Time: 2025-06-08

methyl 2-methoxy-6-[2-(4-phenyl-1,2,4-triazol-3-yl)ethyl]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methoxy-6-[2-(4-phenyl-1,2,4-triazol-3-yl)ethyl]benzoate
• Benzoic a<wbr>
• Methyl 2-<wbr>
• LogP
• 2-METHOXY-6-[2-(4-PHENYL-4H-[1,2,4]TRIAZOL-3-YL)-ETHYL]-BENZOIC ACID METHYL ESTER

• Inchi： 1S/C19H19N3O3/c1-24-16-10-6-7-14(18(16)19(23)25-2)11-12-17-21-20-13-22(17)15-8-4-3-5-9-15/h3-10,13H,11-12H2,1-2H3
• InChI Key： DSIQEHLWKHXBHY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1C(=O)OC)CCC1=NN=CN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 337.14277

Experimental Properties

• PSA: 66.24

Additional information on methyl 2-methoxy-6-[2-(4-phenyl-1,2,4-triazol-3-yl)ethyl]benzoate

Introduction to Methyl 2-methoxy-6-[2-(4-phenyl-1,2,4-triazol-3-yl)ethyl]benzoate (CAS No. 365542-62-7)

Methyl 2-methoxy-6-[2-(4-phenyl-1,2,4-triazol-3-yl)ethyl]benzoate is a sophisticated organic compound with a complex molecular structure that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number CAS No. 365542-62-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry and drug development.

The molecular framework of Methyl 2-methoxy-6-[2-(4-phenyl-1,2,4-triazol-3-yl)ethyl]benzoate incorporates several key functional groups that contribute to its unique chemical properties. The presence of a benzoate moiety, combined with an ethyl chain substituted with a 1,2,4-triazole ring and a phenyl group, creates a multifaceted scaffold that is conducive to various biochemical interactions. These structural features are particularly intriguing from a pharmacological perspective, as they suggest potential applications in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of compounds that can modulate biological pathways associated with inflammation, neurodegeneration, and cancer. The 1,2,4-triazole moiety in Methyl 2-methoxy-6-[2-(4-phenyl-1,2,4-triazol-3-yl)ethyl]benzoate has been identified as a key pharmacophore in several lead compounds that have shown efficacy in preclinical studies. This structural unit is known to interact with enzymes and receptors in ways that can inhibit inflammatory responses and promote cell survival.

The benzoate group in this compound contributes to its solubility and bioavailability, which are critical factors in drug formulation and delivery. Additionally, the methoxy substituent at the 2-position of the benzoate ring enhances the stability of the molecule and influences its electronic properties, making it more amenable to further chemical modifications. These characteristics make Methyl 2-methoxy-6-[2-(4-phenyl-1,2,4-triazol-3-yl)ethyl]benzoate a valuable intermediate in synthetic chemistry and a potential candidate for further exploration in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before they are synthesized. By leveraging these computational tools, scientists have been able to identify promising candidates like Methyl 2-methoxy-6-[2-(4-phenyl-1,2,4-triazol-3-yl)ethyl]benzoate for further experimental validation. These studies have highlighted the compound's potential as an inhibitor of enzymes involved in cancer progression and as a modulator of neural signaling pathways.

The synthesis of Methyl 2-methoxy-6-[2-(4-phenyl-1,2,4-triazol-3-yl)ethyl]benzoate involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the triazole ring is particularly critical and often requires specialized catalysts or ligands to achieve high yields and purity. Researchers have reported successful syntheses using palladium-catalyzed cross-coupling reactions and nucleophilic substitutions that highlight the versatility of this compound's synthetic pathway.

In conclusion, Methyl 2-methoxy-6-[2-(4-phenyl)-1,2,4-triazolylethyl]benzoate (CAS No. 36554262) represents a significant advancement in the field of medicinal chemistry. Its complex structure and diverse functional groups make it a versatile scaffold for drug development. With ongoing research focused on its biological activities and synthetic optimization, this compound is poised to play a crucial role in the discovery of new therapeutic agents that address some of the most pressing health challenges faced by society today.